![molecular formula C13H14BrN5O3S B1229687 N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B1229687.png)
N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)thio]acetamide
Overview
Description
N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)thio]acetamide is a C-nitro compound.
Scientific Research Applications
Antifungal and Apoptotic Effects
N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)thio]acetamide and similar compounds have shown promise in antifungal applications. A study by Çavușoğlu, Yurttaş, and Cantürk (2018) in the European Journal of Medicinal Chemistry highlighted the synthesis of triazole-oxadiazole compounds and their in vitro antifungal activity against various Candida species. These compounds demonstrated potent effects against C. albicans and C. glabrata and exhibited apoptotic effects on these fungi without toxicity to healthy cells (Çavușoğlu, Yurttaş, & Cantürk, 2018).
Synthesis and Spectroscopic Characterization
The synthesis and characterization of related compounds have been an area of active research. Salian, Narayana, and Sarojini (2017) conducted a study published in Molbank focusing on the synthesis and spectroscopic characterization of similar compounds. This research contributes to understanding the physical and chemical properties essential for further applications in various fields, including medicinal chemistry (Salian, Narayana, & Sarojini, 2017).
Anticancer Potential
Another important application area is in anticancer research. Evren, Yurttaş, Eksellı, and Akalın-Çiftçi (2019) in Phosphorus, Sulfur, and Silicon and the Related Elements synthesized and tested compounds for their anticancer activity. Their study found certain compounds exhibiting high selectivity and significant apoptosis in human lung adenocarcinoma cells, suggesting potential use in targeted cancer therapies (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
Physical and Chemical Properties Analysis
Research into the physical and chemical properties of such compounds is also crucial. A study by Tatyana, Kaplaushenko, Nagorna NATALIYA, & Antonina (2019) in the Asian Journal of Pharmaceutical and Clinical Research focused on synthesizing and evaluating the physical-chemical properties of 5-pheneyhyl-4-R-3-thio-1,2,4-triazole. This work is vital for understanding the stability and reactivity of these compounds in various applications (Tatyana, Kaplaushenko, Nagorna NATALIYA, & Antonina, 2019).
Antibacterial Activity
Additionally, some derivatives of N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)thio]acetamide have shown antibacterial properties. Singh, Kaur, Kumar, Kumar, and Kumar (2010) in the International Journal of Pharma and Bio Sciences synthesized and evaluated the antibacterial activity of triazole derivatives, indicating potential for use in combating bacterial infections (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).
properties
Molecular Formula |
C13H14BrN5O3S |
|---|---|
Molecular Weight |
400.25 g/mol |
IUPAC Name |
N-(2-bromo-4-nitrophenyl)-2-[(5-propan-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C13H14BrN5O3S/c1-7(2)12-16-13(18-17-12)23-6-11(20)15-10-4-3-8(19(21)22)5-9(10)14/h3-5,7H,6H2,1-2H3,(H,15,20)(H,16,17,18) |
InChI Key |
XFTQRQAYSLSXPM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NC(=NN1)SCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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